1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(pyridin-3-yl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-N-pyridin-3-yl-5-thiophen-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O3S2/c22-17(19-12-3-1-6-18-10-12)14-9-15(16-4-2-7-25-16)21(20-14)13-5-8-26(23,24)11-13/h1-4,6-7,9-10,13H,5,8,11H2,(H,19,22)
• InChI Key: LICFTHQTKZUYRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2C(=CC(=N2)C(=O)NC3=CN=CC=C3)C4=CC=CS4
• Molecular Formula: C17H16N4O3S2
• Molecular Weight: 388.5 g/mol
• CAS No.: 1203280-45-8

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(pyridin-3-yl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C17H16N4O3S2 and its molecular weight is 388.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Synthesis and Crystal Structure

Pyrazole carboxamide derivatives have been synthesized and analyzed for their crystal structures, demonstrating the importance of these compounds in structural chemistry. For instance, the synthesis of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide and its crystal structure analysis highlight the compound's stabilization through hydrogen bond interactions (Prabhuswamy et al., 2016).

Enzyme Inhibition Activity

Enzymatic Activity

The enzyme inhibitory activities of pyrazole carboxamide derivatives have been evaluated, showing potential as enzyme inhibitors. A study on thiophene-based heterocyclic compounds demonstrated their inhibitory activities against enzymes like acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase, suggesting their potential in therapeutic applications (Cetin et al., 2021).

Molecular Docking and Biological Activities

Molecular Docking Studies

Research involving molecular docking studies of thiophene-based pyrazole derivatives has been conducted to understand their interactions with biological targets, indicating their potential in drug discovery and development. For example, the synthesis and molecular docking analysis of thiophene-based heterocyclic compounds reveal significant interactions at enzyme active sites, suggesting their utility in designing enzyme inhibitors (Cetin et al., 2021).

Antibacterial and Anti-inflammatory Activities

Biological Activities

Pyrazole and thiophene derivatives have also been investigated for their antibacterial and anti-inflammatory activities. The synthesis of 3-(pyridin-4-yl)-1H-pyrazole-5-carboxamide chalcone hybrids and their evaluation for antibacterial, anti-inflammatory, and antioxidant activities showcase the broad spectrum of biological activities these compounds possess, making them candidates for further pharmacological studies (Sribalan et al., 2016).